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Compound of Interest

Compound Name: 1-Phenyl-1,2-ethanediol

Cat. No.: B126754 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential safety and logistical information for

handling 1-Phenyl-1,2-ethanediol, offering procedural, step-by-step guidance to support your

critical work.

Immediate Safety and Hazard Information
1-Phenyl-1,2-ethanediol is a white crystalline solid that is harmful if swallowed.[1] While some

classifications indicate it does not meet the criteria for a hazardous substance, it is crucial to

handle it with care to minimize exposure.[2] The compound is considered a combustible solid.

[3]

Key Physical and Chemical Properties:
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Property Value Source

Molecular Formula C8H10O2 [1]

Molecular Weight 138.16 g/mol [2]

Appearance White crystalline solid [4]

Melting Point 66-68 °C [1][5]

Boiling Point 272-274 °C [5]

Solubility

Sparingly soluble in water,

soluble in organic solvents like

ethanol and acetone.

[4]

Personal Protective Equipment (PPE)
A comprehensive personal protective equipment strategy is the first line of defense against

potential exposure. The following table outlines the recommended PPE for handling 1-Phenyl-
1,2-ethanediol.
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PPE Category
Specific
Recommendations

Rationale

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile rubber). Inspect

gloves for integrity before each

use.

To prevent skin contact.

Eye Protection

Safety glasses with side

shields or chemical safety

goggles.

To protect eyes from dust

particles and potential

splashes.

Respiratory Protection

Use a NIOSH-approved

respirator with a particulate

filter (N95 or higher) if handling

the powder outside of a fume

hood or if dust is generated.

To prevent inhalation of

airborne particles.

Body Protection

A lab coat should be worn at

all times. Consider a

chemically resistant apron if

there is a risk of splashing.

To protect skin and clothing

from contamination.

Footwear Closed-toe shoes.
Standard laboratory practice to

protect against spills.

Operational Plan: Step-by-Step Handling Protocol
Adherence to a strict handling protocol is essential for minimizing risk and ensuring a safe

working environment.
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Preparation

Handling

Post-Handling
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End

Start

Click to download full resolution via product page

Caption: Standard Operating Procedure for Handling 1-Phenyl-1,2-ethanediol.
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1. Preparation:

Designate a Handling Area: All handling of 1-Phenyl-1,2-ethanediol solid should be

conducted in a designated area, preferably within a chemical fume hood to minimize

inhalation risk.

Inspect and Don PPE: Before handling, ensure all necessary PPE is readily available and in

good condition. Put on your lab coat, gloves, and eye protection.

Gather Materials: Assemble all necessary equipment (spatulas, weigh boats, glassware,

etc.) within the designated handling area.

2. Handling:

Weighing and Transferring: Conduct all weighing and transfer operations of the solid

compound within a chemical fume hood. Use a spatula for transfers and handle gently to

avoid creating dust.

Working in Solution: When working with the compound in solution, continue to handle it

within the fume hood to avoid contact with skin and eyes.

Heating: If heating is required, perform this step in a well-ventilated area or within a fume

hood to prevent the inhalation of any potential vapors.

3. Post-Handling:

Decontamination: Clean the work area and any equipment used with an appropriate solvent.

Waste Disposal: Dispose of all waste, including contaminated consumables, according to the

disposal plan outlined below.

PPE Removal: Remove PPE in the correct order to avoid cross-contamination. Dispose of

single-use items like gloves.

Personal Hygiene: After handling, thoroughly wash hands and any exposed skin with soap

and water.
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Emergency Response Plan
In the event of an exposure or spill, immediate and appropriate action is critical.

Exposure/Spill Scenario Immediate Action

Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes.

Remove contaminated clothing.[1]

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, lifting the upper

and lower eyelids occasionally. Seek medical

attention.[1]

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer oxygen. Seek medical

attention.[1]

Ingestion
Do not induce vomiting. Rinse mouth with water.

Seek immediate medical attention.[1]

Small Spill

Evacuate the area. Wear appropriate PPE.

Carefully sweep up the solid material, avoiding

dust generation, and place it in a sealed, labeled

container for disposal.

Large Spill

Evacuate the area immediately. Contact your

institution's environmental health and safety

department.

Disposal Plan
Proper disposal of 1-Phenyl-1,2-ethanediol and its containers is crucial to prevent

environmental contamination and ensure regulatory compliance.
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Waste Generation
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Unused Product
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Caption: Waste Disposal Workflow for 1-Phenyl-1,2-ethanediol.
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Waste Segregation:

Solid Waste: Place unused 1-Phenyl-1,2-ethanediol and any contaminated solids (e.g.,

weigh paper, paper towels) into a clearly labeled, sealed container for chemical waste.

Liquid Waste: Collect any solutions containing 1-Phenyl-1,2-ethanediol in a separate,

labeled container for liquid chemical waste.

Contaminated PPE: Dispose of contaminated gloves and other disposable PPE in the

designated solid waste container.

Container Management:

Ensure all waste containers are compatible with the chemical.

Keep waste containers closed when not in use.

Store waste containers in a designated, well-ventilated secondary containment area.

Final Disposal:

Dispose of all waste in accordance with local, state, and federal regulations.[6]

Arrange for pickup and disposal by a licensed chemical waste management company. Do

not dispose of 1-Phenyl-1,2-ethanediol down the drain.[1]

By adhering to these guidelines, you can ensure the safe handling and disposal of 1-Phenyl-
1,2-ethanediol, fostering a secure and productive research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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